Cas no 19862-91-0 (Benzoic acid, 2-[(4-methoxyphenyl)thio]-)

• Product Name: Benzoic acid, 2-[(4-methoxyphenyl)thio]-
• CAS No: 19862-91-0
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• MDL: MFCD00099082
• CID: 1389118
• Update Time: 2025-04-23

Benzoic acid, 2-[(4-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-methoxyphenyl)thio]-
• 2-(4-methoxyphenyl)sulfanylbenzoic acid

• MDL： MFCD00099082
• Inchi： 1S/C14H12O3S/c1-17-10-6-8-11(9-7-10)18-13-5-3-2-4-12(13)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： ZECGBLVFSQQYIT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)C1C=CC=CC=1C(=O)O

Additional information on Benzoic acid, 2-[(4-methoxyphenyl)thio]-

Benzoic acid, 2-[(4-methoxyphenyl)thio]- (CAS No. 19862-91-0): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Benzoic acid, 2-[(4-methoxyphenyl)thio]-, identified by its Chemical Abstracts Service number (CAS No. 19862-91-0), is a significant compound in the realm of chemical and pharmaceutical research. This organosulfur compound, characterized by its unique structural framework, has garnered considerable attention due to its versatile applications and potential in various scientific domains.

The molecular structure of Benzoic acid, 2-[(4-methoxyphenyl)thio]- consists of a benzoic acid core substituted with a thioether group linked to a 4-methoxyphenyl moiety. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in sulfur-containing heterocycles due to their broad spectrum of biological activities. The presence of both the benzoic acid moiety and the thioether group in Benzoic acid, 2-[(4-methoxyphenyl)thio]- suggests potential interactions with biological targets, making it a promising candidate for drug discovery.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel derivatives with enhanced pharmacological properties. For instance, modifications at the thioether position have been explored to optimize bioavailability and target specificity.

The compound's utility extends beyond pharmaceutical applications. In materials science, derivatives of Benzoic acid, 2-[(4-methoxyphenyl)thio]- have been investigated for their potential use in organic electronics and polymer chemistry. The sulfur-containing group can influence electronic properties, making it suitable for applications in conductive polymers and organic semiconductors.

Recent studies have also highlighted the compound's role in environmental chemistry. Its stability and reactivity under various conditions make it a useful model compound for studying degradation processes and pollutant transformation mechanisms. This has implications for developing strategies to mitigate environmental contamination.

The synthesis of Benzoic acid, 2-[(4-methoxyphenyl)thio]- involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired thioether linkage efficiently. These methodologies not only highlight the compound's synthetic appeal but also contribute to the broader toolkit of modern organic synthesis.

In drug discovery pipelines, the compound has been screened for various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Preliminary findings suggest that certain derivatives exhibit promising activity against drug-resistant pathogens, underscoring the need for further investigation.

The development of high-throughput screening technologies has facilitated rapid assessment of compounds like Benzoic acid, 2-[(4-methoxyphenyl)thio]-. These platforms enable researchers to evaluate large libraries of molecules efficiently, identifying those with potential therapeutic value. Such advancements are crucial in accelerating the drug discovery process.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These insights are invaluable for designing more effective drugs with improved efficacy and reduced side effects.

Eco-friendly synthetic routes are increasingly being adopted in the production of compounds like Benzoic acid, 2-[(4-methoxyphenyl)thio]-. Green chemistry principles emphasize minimizing waste and using sustainable materials. Innovations such as solvent-free reactions and catalytic processes align with these goals, ensuring that future production methods are environmentally responsible.

The regulatory landscape surrounding the use of such compounds is also evolving. Regulatory agencies are implementing stringent guidelines to ensure safe handling and disposal. Compliance with these regulations is essential for researchers to conduct their work responsibly while contributing to scientific progress.

In conclusion, Benzoic acid, 2-[(4-methoxyphenyl)thio]- (CAS No. 19862-91-0) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structure and versatile reactivity make it a valuable asset in both academic research and industrial development. As our understanding of its properties continues to grow, so too will its potential contributions to society.